Cas no 1037132-02-7 (1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine)

• Product Name: 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine
• CAS No: 1037132-02-7
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 5166296
• Update Time: 2025-10-31

1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanamine, 1-[4-(1-methylethyl)phenyl]-
• 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine

• Inchi： 1S/C15H23N/c1-12(2)13-5-7-14(8-6-13)15(11-16)9-3-4-10-15/h5-8,12H,3-4,9-11,16H2,1-2H3
• InChI Key： ARDIFXXOUXZMBD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(C)C)C=C2)(CN)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine

Professional Introduction to Compound with CAS No. 1037132-02-7 and Product Name: 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine

The compound identified by the CAS number 1037132-02-7 and the product name 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine represents a significant area of interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex aromatic and cycloalkyl structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a propan-2-yl substituent on the phenyl ring and the incorporation of a cyclopentyl moiety contribute to its unique chemical properties, making it a subject of extensive study in synthetic organic chemistry and pharmacological research.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The structural framework of 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine aligns well with this trend, as it combines aromatic stability with the flexibility provided by the cyclopentyl group. This dual characteristic has been exploited in various research endeavors aimed at identifying compounds with enhanced biological activity. The compound’s molecular architecture suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to neurological disorders. Current research indicates that molecules with similar structural motifs may exhibit properties that are beneficial in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The propan-2-yl substituent, in particular, has been shown to influence pharmacokinetic profiles, potentially enhancing bioavailability and target engagement. This feature is crucial in drug development, where optimizing these parameters can significantly improve therapeutic efficacy.

The cyclopentyl group further contributes to the compound’s complexity, offering a scaffold that can be modified to fine-tune its pharmacological properties. In recent studies, derivatives of cyclopentane-based compounds have demonstrated promising results in preclinical trials for their ability to interact with specific enzymes and receptors. The aromatic ring system, coupled with the amine functionality present in 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine, provides additional sites for functionalization, enabling researchers to explore a wide range of biological activities.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques have allowed researchers to predict how 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine might interact with biological targets at the molecular level. These simulations have provided insights into its binding affinity and selectivity, which are critical factors in drug design. By leveraging these computational tools, scientists can accelerate the process of identifying lead compounds that exhibit desirable pharmacological properties.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to construct such complex molecules. Researchers have employed various catalytic systems and reaction conditions to achieve high yields and purity, ensuring that subsequent biological evaluations are performed on high-quality material. This meticulous approach underscores the importance of synthetic chemistry in enabling downstream applications.

In conclusion, 1-{1-[4-(propan-2-yl)phenyl]cyclopentyl}methanamine, identified by CAS number 1037132-02-7, is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the propan-2-yl substituent and the cyclopentyl moiety, make it an attractive candidate for further exploration. The ongoing studies into its biological activity and interaction mechanisms are expected to yield valuable insights into its therapeutic applications. As research continues to evolve, this compound is poised to contribute to advancements in drug discovery and development.